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Compound of Interest

Compound Name: Silicon disulfide

Cat. No.: B085357

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of silicon disulfide
(SiSz2) in the development of all-solid-state batteries (ASSBs), focusing on its role as both a
solid electrolyte additive and a high-capacity anode material. Detailed protocols for synthesis,
cell fabrication, and electrochemical characterization are provided to guide researchers in this
promising field.

Introduction to SiS:z in All-Solid-State Batteries

Silicon disulfide (SiS2) is a versatile material in the context of all-solid-state batteries, offering
potential solutions to some of the key challenges in this next-generation energy storage
technology. Its primary applications are twofold:

o As a precursor or additive in sulfide-based solid electrolytes: The incorporation of SiSz into
lithium argyrodite solid electrolytes, such as LisPSsCl, has been shown to enhance ionic
conductivity and, notably, improve moisture stability. This is a critical advancement as sulfide
electrolytes are notoriously sensitive to ambient humidity, which complicates manufacturing
and handling.

e As a high-capacity anode material: SiS: itself can function as an anode, exhibiting a high
theoretical capacity for lithium storage. When fabricated into a nanocomposite, it has
demonstrated excellent cycling stability and high initial coulombic efficiency.
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These dual roles make SiS2 a material of significant interest for the development of safer, more
energy-dense all-solid-state batteries.

Data Presentation: Performance Metrics

The following tables summarize the quantitative data on the performance of SiS:z in different
applications within all-solid-state batteries.

Table 1: Electrochemical Performance of SiS:

. | il

Parameter Value Reference
Lithiation Capacity 1610 mAh gt [1]
Delithiation Capacity 1363 mAh g1 [1]
Initial Coulombic Efficiency 84.7% [1]
Cycling Stability High stability after 800 cycles [1]

Table 2: lonic Conductivity of Doped Li-argyrodite Solid
Electrolytes (Analogous Data)

No direct comparative data for SiSz doping was found. The following data for Al and CI co-
doping in LisPSsCl is presented to illustrate the potential magnitude of improvement.

Electrolyte lonic Conductivity Activation Energy
. Reference

Composition (Scm™?) (eV)
Pristine LisPSsCl 1.55x 103 0.22 [2]
Lis.sPSa4.5Cl1.5 (Cl-

5.05 x 103 0.17 2]
doped)
Lis.s5Alo.15PSsCl (Al-

5.67 x 1073 0.10 2]
doped)
Lis.aAlo.1PS4.7Cl1.3

7.29x 1073 0.09 [2]

(Al/CI co-doped)
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Experimental Protocols

Protocol 1: Synthesis of Li-argyrodite (LisPSsCIl) Solid
Electrolyte (Baseline)

This protocol describes a common solid-state synthesis method for the baseline LisPSsCl
electrolyte.

Materials:

e Lithium sulfide (Li2S)

e Phosphorus pentasulfide (P2Ss)

e Lithium chloride (LiCl)

Equipment:

o Planetary ball mill with zirconia vials and balls

e Tube furnace with quartz tubes

e Glovebox with an argon atmosphere (<0.1 ppm Hz20, <0.1 ppm O2)

Procedure:

Inside the glovebox, weigh stoichiometric amounts of Li=S, P2Ss, and LiCl.
» Transfer the powder mixture to a zirconia vial with zirconia balls.

« Ball mill the mixture at a moderate speed (e.g., 400 rpm) for a specified duration (e.g., 10-20
hours) to ensure homogeneous mixing and partial reaction.

o Transfer the ball-milled powder into a quartz tube and seal it under vacuum.

e Place the sealed quartz tube in a tube furnace and anneal at a specific temperature (e.qg.,
550 °C) for several hours (e.g., 4-8 hours).

 Allow the furnace to cool down to room temperature naturally.
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o Transfer the annealed product back into the glovebox for storage and further processing.

Protocol 2: Synthesis of SiSz-containing Li-Si-P-S-CI
Solid Electrolyte (Solution-Based)

This protocol is based on a solution-based synthesis method where SiS:z is used as a
precursor.

Materials:

« Lithium sulfide (Li2S)

Phosphorus pentasulfide (P2Ss)

Silicon disulfide (SiS2)

Lithium chloride (LiCl)

Elemental sulfur (S)

Acetonitrile (ACN), Tetrahydrofuran (THF), Ethanol (EtOH) (anhydrous)
Equipment:

o Glovebox with an argon atmosphere

e Magnetic stirrer

e Vacuum oven

Procedure:

« Inside the glovebox, prepare a solvent mixture of ACN, THF, and EtOH.

 In a separate vial, mix the raw materials: LizS, P2Ss, SiSz, LICl, and elemental sulfur in the
desired molar ratios. A previously reported composition for a Li10.02Si1.47P1.56S11.7Clo.3
electrolyte used a molar ratio of 4.86:0.78:1.47:0.3:x for Li2S:P2Ss:SiS2:LIiCl:S (where x can
be varied).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b085357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Add the solvent mixture to the raw materials and stir until a homogeneous solution or
suspension is formed.

e Gently heat the mixture under vacuum to evaporate the solvent, yielding a precursor powder.

o Transfer the precursor powder to a quartz tube, seal it under vacuum, and anneal it in a tube
furnace at an appropriate temperature to crystallize the desired phase.

Protocol 3: Fabrication of an All-Solid-State Battery

Materials:

Synthesized SiS2-containing solid electrolyte

Cathode active material (e.g., LiNio.sMno.1C00.102 - NMC811)

Carbon conductive additive (e.g., Super P)

Anode material (e.g., Li-In foil or SiS2 nanocomposite)

Binder (if necessary, though often omitted in sulfide ASSBSs)

Equipment:

Hydraulic press with a pellet die

Battery cycler

Electrochemical impedance spectroscopy (EIS) analyzer

Glovebox

Procedure:

o Cathode Composite Preparation: Inside the glovebox, mix the cathode active material, the
SiSz-containing solid electrolyte, and the carbon conductive additive in a specific weight ratio
(e.g., 70:30:5).
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o Cell Assembly (pellet-based): a. Press a layer of the solid electrolyte powder (e.g., ~100 mg)
in a pellet die at high pressure (e.g., 300-400 MPa) to form a dense separator pellet. b. Place
the cathode composite powder on one side of the electrolyte pellet and press again to form a
cathode/electrolyte bilayer. c. Place the anode material (e.g., Li-In foil) on the other side of
the electrolyte pellet. d. Assemble the layered components into a coin cell or a specialized
pressure cell.

o Electrochemical Characterization: a. Allow the cell to rest for a few hours to ensure good
interfacial contact. b. Perform EIS to determine the ionic conductivity of the solid electrolyte
and the interfacial resistance. c. Conduct galvanostatic cycling at a specific C-rate (e.g.,
C/10) within a defined voltage window (e.g., 2.5-4.2 V vs. Li/Li*) to evaluate the charge-
discharge capacity, coulombic efficiency, and cycling stability.

Visualizations

Mechanism of Improved Moisture Stability with SiS:z
Doping

The improved moisture stability of sulfide solid electrolytes when doped with SiSz can be
understood through the Hard and Soft Acids and Bases (HSAB) theory. In pristine LisPSsCl, the
hard acid P>+ is prone to react with the hard base O2~ from water molecules, leading to the
decomposition of the electrolyte and the formation of H2S gas. By substituting some of the
phosphorus with silicon, which is a softer acid than phosphorus, the overall "softness" of the
cationic framework increases. This makes the electrolyte less reactive towards hard bases like
water, thus enhancing its moisture stability.
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HSAB theory and moisture stability.

Experimental Workflow for ASSB Fabrication and
Testing

The following diagram illustrates the typical workflow for fabricating and evaluating an all-solid-

state battery using a SiSz2-modified solid electrolyte.
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ASSB fabrication and testing workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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